Cas no 715-91-3 (9-cyclopentyl-9H-Purin-6-amine)
9-cyclopentyl-9H-Purin-6-amine Chemical and Physical Properties
Names and Identifiers
-
- 9-cyclopentyl-9H-Purin-6-amine
- 9-CYCLOPENTYLADENINE
- 9-cyclopentylpurin-6-amine
- 6-Amino-9-cyclopentylpurine
- 9-Cyclopentyl-9H-adenine
- 9-Cyclopentyl-9H-purin-1-amine
- 9-Cyclopentyl-9H-purin-6-ylamin
- 9-cyclopentyl-9H-purin-6-ylamine
- 9-Cyclopentyladenin
- 9H-ADENINE, 9-CYCLOPENTYL-
- 9H-Purin-6-amine, 9-cyclopentyl-
- Adenine, 9-cyclopentyl-
- AG-G-80689
- N9-Cyclopentyladenine
-
- Inchi: 1S/C10H13N5/c11-9-8-10(13-5-12-9)15(6-14-8)7-3-1-2-4-7/h5-7H,1-4H2,(H2,11,12,13)
- InChI Key: KTJWHJNBTXITCB-UHFFFAOYSA-N
- SMILES: N1(C=NC2C(N)=NC=NC1=2)C1CCCC1
Computed Properties
- Exact Mass: 203.11729
Experimental Properties
- Melting Point: 180-183 °C(lit.)
- Solubility: H2O: >100 mg/mL
- PSA: 69.62
- LogP: 2.10480
9-cyclopentyl-9H-Purin-6-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1228026-1mg |
9-Cyclopentyl-9H-purin-6-amine |
715-91-3 | 95% | 1mg |
$160.0 | 2025-04-17 | |
| Ambeed | A1228026-25mg |
9-Cyclopentyl-9H-purin-6-amine |
715-91-3 | 95% | 25mg |
$848.0 | 2025-04-17 | |
| Ambeed | A1228026-10mg |
9-Cyclopentyl-9H-purin-6-amine |
715-91-3 | 95% | 10mg |
$528.0 | 2025-04-17 | |
| Ambeed | A1228026-5mg |
9-Cyclopentyl-9H-purin-6-amine |
715-91-3 | 95% | 5mg |
$360.0 | 2025-04-17 | |
| Ambeed | A1228026-50mg |
9-Cyclopentyl-9H-purin-6-amine |
715-91-3 | 95% | 50mg |
$1148.0 | 2025-04-17 | |
| Ambeed | A1228026-100mg |
9-Cyclopentyl-9H-purin-6-amine |
715-91-3 | 95% | 100mg |
$1539.0 | 2025-04-17 |
9-cyclopentyl-9H-Purin-6-amine Suppliers
9-cyclopentyl-9H-Purin-6-amine Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 9-cyclopentyl-9H-Purin-6-amine
9-Cyclopentyl-9H-Purin-6-amine (CAS No. 715-91-3): A Comprehensive Overview
9-Cyclopentyl-9H-Purin-6-amine, with the CAS number 715-91-3, is a specialized purine derivative that has garnered significant attention in pharmaceutical research and medicinal chemistry. This compound, often referred to as 9-cyclopentyladenine, belongs to the class of modified nucleobases and exhibits unique properties that make it valuable in various scientific applications. Its molecular structure features a cyclopentyl group attached to the purine ring, which enhances its stability and bioavailability compared to its parent compound, adenine.
The chemical properties of 9-Cyclopentyl-9H-Purin-6-amine include a molecular formula of C10H13N5 and a molecular weight of 203.24 g/mol. Its solubility profile shows moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. This characteristic makes it particularly useful in drug formulation processes where controlled release is desired. Researchers have noted its potential as a kinase inhibitor, which aligns with current trends in targeted cancer therapies and personalized medicine.
In recent years, the scientific community has shown growing interest in 9-Cyclopentyl-9H-Purin-6-amine derivatives due to their potential therapeutic applications. The compound's ability to modulate adenosine receptors has made it a subject of study in neurological disorders, particularly in research related to Parkinson's disease and neuroprotection. This connection to neurodegenerative disease research positions it as a compound of interest in the expanding field of neuropharmacology, answering frequent search queries about "purine derivatives for brain health" and "adenosine receptor modulators."
The synthesis of 715-91-3 compound typically involves multi-step organic reactions, with the cyclopentyl group being introduced through nucleophilic substitution or cross-coupling reactions. Advanced purification techniques such as column chromatography and recrystallization are employed to achieve high purity levels (>98%), which is crucial for pharmaceutical applications. Recent innovations in green chemistry approaches have also been applied to its synthesis, addressing the growing demand for environmentally friendly production methods in the chemical industry.
From a commercial perspective, 9-Cyclopentyl-9H-Purin-6-amine serves as an important pharmaceutical intermediate in the development of various drugs. Its market demand has been steadily increasing, particularly from contract research organizations (CROs) and academic research institutions focused on drug discovery. The compound's price point varies significantly based on purity grade, with research-grade quantities (100mg to 1g) typically ranging between $200-$500 per gram from specialty chemical suppliers.
Quality control for CAS 715-91-3 involves rigorous analytical testing including HPLC, mass spectrometry, and NMR spectroscopy to verify identity and purity. These analytical methods ensure batch-to-batch consistency, which is particularly important when the compound is used in biological assays or as a reference standard. The compound's stability under various storage conditions (typically recommended at -20°C in desiccated form) is another frequently searched aspect by laboratory professionals.
Emerging research directions for 9-cyclopentyl-9H-Purin-6-amine include its potential application in epigenetic modulation and cell signaling pathways. These areas align with current scientific trends exploring the intersection of small molecules and gene regulation. The compound's structural features make it a promising scaffold for developing new classes of epigenetic drugs, answering growing search interest in "purine-based epigenetic modifiers" and "small molecule gene regulators."
Safety considerations for handling 9-Cyclopentyl-9H-Purin-6-amine follow standard laboratory protocols for chemical substances. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound. Material Safety Data Sheets (MSDS) provide detailed handling instructions, addressing common workplace safety queries about "chemical handling procedures" and "laboratory safety standards."
The future outlook for 715-91-3 research chemical appears promising, with several patent applications filed in recent years covering its derivatives and therapeutic uses. This intellectual property activity indicates growing commercial interest in this chemical space. The compound's versatility as a building block for more complex molecules positions it well for continued relevance in drug discovery pipelines, particularly in addressing current pharmaceutical challenges like drug resistance and selective targeting.
For researchers considering working with 9-Cyclopentyl-9H-Purin-6-amine, it's worth noting that several analytical reference standards are commercially available to support method development and quality control. These standards help address common laboratory challenges in compound identification and quantification, which are frequent topics in scientific forums and search queries related to "chemical analysis techniques" and "reference material sourcing."
In conclusion, 9-Cyclopentyl-9H-Purin-6-amine (CAS No. 715-91-3) represents an important compound at the intersection of medicinal chemistry and drug development. Its unique structural features and biological activity profile continue to make it a valuable tool for researchers exploring new therapeutic approaches. As scientific understanding of purine-based compounds expands, this molecule is likely to maintain its relevance in addressing some of the most pressing challenges in modern pharmacology and biomedical research.
715-91-3 (9-cyclopentyl-9H-Purin-6-amine) Related Products
- 22917-81-3(9H-Purin-6-amine,9,9'-(1,6-hexanediyl)bis-)
- 144175-47-3(1,6-Hexanediol,3-(6-amino-9H-purin-9-yl)-)
- 17123-19-2(9H-Purin-6-amine,9-octadecyl-)
- 923270-63-7(9H-Purin-6-amine, 9-decyl-)
- 68180-27-8(9H-Purin-6-amine,9-undecyl-)
- 2715-70-0(9H-Purin-6-amine,9-butyl-)
- 142130-73-2(Cyclopentanol,3-(6-amino-9H-purin-9-yl)-, (1R,3S)-)
- 68180-20-1( )
- 719-67-5(9H-Purin-6-amine,9-hexyl-)
- 2715-73-3(9H-Purin-6-amine,9-heptyl-)